Cas no 280567-79-5 (Ethyl 2-bromo-6-(trifluoromethyl)-3-pyridinecarboxylate)
280567-79-5 structure
Product Name:Ethyl 2-bromo-6-(trifluoromethyl)-3-pyridinecarboxylate
CAS No:280567-79-5
MF:C9H7BrF3NO2
MW:298.056592226028
CID:4712098
Update Time:2023-08-16
Ethyl 2-bromo-6-(trifluoromethyl)-3-pyridinecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-bromo-6-(trifluoromethyl)-3-pyridinecarboxylate
- Ethyl 2-bromo-6-(trifluoromethyl)nicotinate
- QGHPXLHEDFBKQA-UHFFFAOYSA-N
- ethyl 2-bromo-6-trifluoromethylnicotinate
- ethyl 2-bromo-6-trifluoromethyinicotinate
- Ethyl 2-bromo-6-(trifluoromethyl)-3-pyridinecarboxylate
-
- Inchi: 1S/C9H7BrF3NO2/c1-2-16-8(15)5-3-4-6(9(11,12)13)14-7(5)10/h3-4H,2H2,1H3
- InChI Key: QGHPXLHEDFBKQA-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)OCC)C=CC(C(F)(F)F)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 260
- XLogP3: 3
- Topological Polar Surface Area: 39.2
Ethyl 2-bromo-6-(trifluoromethyl)-3-pyridinecarboxylate Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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